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Compound of Interest

Compound Name: Ethyl phenethyl acetal

cat. No.: B150114

An In-depth Technical Guide to the Industrial Applications of Phenethyl Acetate

Introduction

A review of chemical literature and industrial applications indicates that the term "ethyl
phenethyl acetal” is not commonly used to refer to a specific, widely commercialized
substance. It is likely that the intended compound of interest is phenethyl acetate, a significant
aroma chemical with extensive applications in the fragrance, flavor, and cosmetic industries.
This guide will focus primarily on phenethyl acetate, while also providing concise summaries of
related compounds, namely ethyl phenylacetate and various acetals of phenethyl alcohol, to
clarify potential ambiguities.

This technical guide is designed for researchers, scientists, and professionals in drug
development, offering a comprehensive overview of the industrial uses, physicochemical
properties, and synthesis of phenethyl acetate.

Phenethyl Acetate: A Core Aroma Chemical

Phenethyl acetate (2-phenylethyl acetate) is the ester formed from phenethyl alcohol and
acetic acid. It is a colorless liquid with a characteristic sweet, floral, and fruity aroma, often
described as reminiscent of rose and honey[1][2][3]. This pleasant scent profile has established
it as a staple ingredient in a multitude of consumer products.

Industrial Applications
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The primary industrial applications of phenethyl acetate are in the fragrance and flavor sectors,
with growing use in cosmetics and personal care products.

o Fragrance Industry: Phenethyl acetate is a versatile and widely used component in
perfumery[3][4][5]. Its sweet, rosy, and honey-like notes make it an essential ingredient in
floral fragrances such as rose, jasmine, hyacinth, and lilac[3][4]. It is valued for its ability to
blend well with other aroma chemicals and for its fixative properties, which help to prolong
the scent of more volatile components. Typical usage concentrations in fragrance
concentrates can range from 1% to 10%, and in some cases, may be significantly higher[3]

[415].

o Flavor Industry: In the flavor industry, phenethyl acetate is used to impart fruity and floral
notes to a variety of food products[6][7]. It is particularly effective in enhancing flavors like
peach, apricot, apple, and grape. Its honey-like undertones also complement caramel, butter,
and vanilla profiles in confectionery, baked goods, and dairy products[7]. It is a FEMA GRAS
(Generally Recognized As Safe) substance (FEMA number 2857) for use in food[1][8].

o Cosmetics and Personal Care: Due to its pleasant aroma, phenethyl acetate is incorporated
into a wide range of cosmetic and personal care products, including soaps, lotions, creams,
and deodorants, to provide a lasting floral scent[3].

Quantitative Data

The following tables summarize the key quantitative data for phenethyl acetate.

Table 1: Physicochemical Properties of Phenethyl Acetate
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Property Value Reference
CAS Number 103-45-7 [1109]
Molecular Formula C10H1202 [1]09]
Molecular Weight 164.20 g/mol [1119]
Appearance Colorless to pale yellow liquid [1][6]
Boiling Point 238-239 °C [6][9][10]
Melting Point -31°C [6][10]
Density 1.030-1.034 g/cm? [9][10]
Refractive Index 1.496-1.502 @ 20°C [9][10]
Flash Point 105 °C (221 °F) 9]
Insoluble in water; soluble in
Solubility organic solvents like ethanol [6][10]
and ether.
Odor Threshold 40 to 200 ppb [9]
Table 2: Typical Usage Levels of Phenethyl Acetate
Application Concentration Range Reference
Perfumery 1% - 10% (can be higher) [11[31[4][5]

Flavor Concentrate

Up to 10 ppm

Experimental Protocols

The synthesis of phenethyl acetate can be achieved through both traditional chemical methods
and enzymatic routes. Enzymatic synthesis is gaining favor due to its milder reaction conditions
and higher selectivity, aligning with the growing demand for "natural” ingredients.

Chemical Synthesis: Esterification
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A common method for producing phenethyl acetate is the direct esterification of phenethyl

alcohol with acetic acid or acetic anhydride, typically in the presence of an acid catalyst.

Protocol:

Reactants: Combine phenethyl alcohol and a molar excess of acetic acid in a round-bottom
flask equipped with a reflux condenser.

Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid.

Reaction: Heat the mixture to reflux for several hours. The reaction progress can be
monitored by techniques like gas chromatography (GC).

Work-up: After cooling, the reaction mixture is washed with water to remove excess acetic
acid and catalyst. This is followed by a wash with a sodium bicarbonate solution to neutralize
any remaining acid, and then a final wash with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate) and then
purified by fractional distillation under reduced pressure to yield pure phenethyl acetate.

Enzymatic Synthesis: Transesterification

Enzymatic synthesis often employs a lipase, such as Novozym 435 (immobilized Candida

antarctica lipase B), to catalyze the transesterification between phenethyl alcohol and an acyl

donor like vinyl acetate or ethyl acetate.

Protocol:

Reactants: In a suitable solvent (e.g., n-hexane) or in a solvent-free system, combine
phenethyl alcohol and an acyl donor (e.g., vinyl acetate).

Enzyme: Add the immobilized lipase (e.g., Novozym 435).

Reaction: The mixture is incubated at a controlled temperature (e.g., 40-60°C) with agitation
for a specified duration (e.g., several hours to a day)[2][11][12].

Monitoring: The conversion to phenethyl acetate is monitored using GC analysis of samples
taken at regular intervals[11].
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e Enzyme Recovery: Post-reaction, the immobilized enzyme can be recovered by simple
filtration and washed for reuse[11][13].

 Purification: The product mixture is then purified, typically by vacuum distillation, to isolate

the phenethyl acetate.
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Caption: Synthesis of Phenethyl Acetate.

Experimental Workflow for Enzymatic Synthesis
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Workflow for Enzymatic Synthesis of Phenethyl Acetate
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Caption: Enzymatic Synthesis Workflow.
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Related Compounds
Ethyl Phenylacetate

Ethyl phenylacetate (CAS 101-97-3) is another important aroma chemical, often confused with
phenethyl acetate due to its similar name. It possesses a sweet, honey-like floral aroma and is
also used in fragrances and flavors[14]. However, its chemical structure and some of its
sensory nuances differ from those of phenethyl acetate.

Table 3: Physicochemical Properties of Ethyl Phenylacetate

Property Value Reference
CAS Number 101-97-3 [14]
Molecular Formula C10H1202 [14]
Molecular Weight 164.20 g/mol

Boiling Point 227 °C

Density 1.033 g/cm3

Acetals of Phenethyl Alcohol

The term "ethyl phenethyl acetal” could also be interpreted as an acetal formed from
phenethyl alcohol and acetaldehyde. One such compound is acetaldehyde ethyl phenethyl
acetal (CAS 2556-10-7). These compounds are also used in the fragrance industry, typically to
impart green and floral notes[15].

Table 4: Physicochemical Properties of Acetaldehyde Ethyl Phenethyl Acetal
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Property Value Reference

CAS Number 2556-10-7 [15]

Molecular Formula C12H1802

Molecular Weight 194.27 g/mol

Appearance Colorless liquid

Odor Profile Green, floral [15]

Specific Gravity 0.953-0.961 @ 25°C [15]

Refractive Index 1.478-1.483 @ 20°C [15]
Conclusion

Phenethyl acetate is a cornerstone of the fragrance and flavor industries, prized for its sweet,
rosy, and honey-like aroma. Its versatility and cost-effectiveness ensure its continued
widespread use in a vast array of consumer products. While the term "ethyl phenethyl acetal”
is ambiguous, the extensive industrial applications and available technical data strongly point to
phenethyl acetate as the compound of primary interest. The ongoing development of green
synthesis methods, such as enzymatic catalysis, is further solidifying its importance in the
market. This guide provides a foundational understanding of its applications, properties, and
synthesis for professionals in related scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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